Cas no 1936404-47-5 (4-cyclopropyl-3-methylpyrrolidin-2-one)

• Product Name: 4-cyclopropyl-3-methylpyrrolidin-2-one
• CAS No: 1936404-47-5
• CID: 4630583
• PubChem ID: 130888741
• Update Time: 2025-10-29

4-cyclopropyl-3-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-3-methylpyrrolidin-2-one, Mixture of diastereomers
• 4-cyclopropyl-3-methylpyrrolidin-2-one

Additional information on 4-cyclopropyl-3-methylpyrrolidin-2-one

4-Cyclopropyl-3-Methylpyrrolidin-2-One: A Comprehensive Overview

4-Cyclopropyl-3-methylpyrrolidin-2-one (CAS No. 1936404-47-5) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as cyclopropyl methyl pyrrolidone, is a derivative of pyrrolidone, a five-membered lactam with a nitrogen atom in the ring. The addition of a cyclopropyl group at the 4-position and a methyl group at the 3-position introduces unique chemical properties and functional groups that make it highly valuable for various applications.

The synthesis of 4-cyclopropyl-3-methylpyrrolidin-2-one involves advanced organic chemistry techniques, including nucleophilic substitution, cyclization, and ring-opening reactions. Recent studies have focused on optimizing these processes to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of cyclopropyl methyl pyrrolidone lies in its potential as a building block for drug development. Its structure provides a platform for incorporating bioactive moieties, making it an attractive candidate for medicinal chemists. Recent findings suggest that this compound exhibits modulatory effects on key cellular pathways, such as those involved in inflammation and neurodegenerative diseases. For example, studies have demonstrated its ability to inhibit enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory conditions like arthritis and cardiovascular diseases.

In addition to its pharmacological applications, 4-cyclopropyl-3-methylpyrrolidin-2-one has shown potential in materials science. Its ability to form stable amorphous solids makes it an ideal candidate for use in drug delivery systems, such as nanoparticles and micelles. These systems can enhance drug solubility and bioavailability, addressing common challenges in pharmaceutical development. Furthermore, its compatibility with various polymer matrices has led to its exploration as an additive in high-performance materials used in aerospace and electronics industries.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of cyclopropyl methyl pyrrolidone. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, enabling more accurate predictions of its behavior in different chemical environments. This knowledge is crucial for designing novel derivatives with enhanced functionality and specificity.

Despite its numerous advantages, the development and application of 4-cyclopropyl-3-methylpyrrolidin-2-one are not without challenges. Issues such as scalability, cost-effectiveness, and regulatory compliance must be addressed to ensure its widespread adoption. Collaborative efforts between academia and industry are essential to overcoming these barriers and unlocking the full potential of this compound.

In conclusion, 4-cyclopropyl-3-methylpyrrolidin-2-one stands at the forefront of modern chemical innovation. Its unique structure, versatile properties, and diverse applications make it a subject of intense research interest. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of medicine, materials science, and beyond.